1-(Ethyl-phenyl-amino)-3-methoxy-propan-2-one

• Molecular Formula: C12H17NO2
• Molecular Weight: 207.27 g/mol
• IUPAC Name: 1-(N-ethylanilino)-3-methoxypropan-2-one
• InChI: InChI=1S/C12H17NO2/c1-3-13(9-12(14)10-15-2)11-7-5-4-6-8-11/h4-8H,3,9-10H2,1-2H3
• InChI Key: FYXGAQOSGIMZHK-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC(=O)COC)C1=CC=CC=C1

Description

1-(Ethyl-phenyl-amino)-3-methoxy-propan-2-one is a useful research compound. Its molecular formula is C12H17NO2 and its molecular weight is 207.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution of 1-(ethyl-phenyl-amino)-3-methoxy-propan-2-ol (1.95 g, 9.32 mmol) and NMO (2.18 g, 2.0 eq.) in dichloromethane (15 mL) was treated with TPAP (150 mg, 0.05 eq.) at room temperature until reaction was completed. The reaction mixture was diluted with sat. NaHCO3 (50 mL) and extracted with 3×30 mL EtOAc. The combined extracts were dried over Na2SO4, filtered and concentrated and the product was purified by chromatography (10 to 15% EtOAc-hexanes) to give 1-(ethyl-phenyl-amino)-3-methoxy-propan-2-one (0.98 mg, 51%).

Synthesis routes and methods II

Procedure details